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Compound of Interest

Compound Name: Isopropyl 3-(2-furanyl)acrylate
CAS No.: 72987-57-6
Cat. No.: B8667200

Get Quote

Executive Summary & Chemical Identity

Isopropyl 3-(2-furanyl)acrylate (CAS: 73698-54-1) is a specialized reagent combining a furan
moiety with an acrylate ester. Unlike simple acrylates (e.g., Isopropyl acrylate, CAS 689-12-3),
this compound possesses higher molecular weight and lower volatility, yet it retains critical
reactivity risks—specifically exothermic polymerization and sensitization.

Effective disposal requires treating this material not merely as "organic waste" but as a reactive
monomer that must be segregated from initiators and oxidizers to prevent spontaneous
polymerization in waste containers.

Chemical Profile
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Parameter Detail

Chemical Name Isopropyl 3-(2-furanyl)acrylate

Isopropyl 3-(furan-2-yl)prop-2-enoate; 2-
Synonyms Propenoic acid, 3-(2-furanyl)-, 1-methylethyl

ester

73698-54-1 (Verify against specific vendor label,
CAS Number do not confuse with Isopropyl Acrylate CAS 689-
12-3)

Furan ring (diene character), Acrylate

Functional Groups .
(polymerizable alkene), Ester

Typically a viscous liquid or low-melting solid

Physical State ) )
(depending on purity/temperature).[1][2][3]

Hazard Characterization (Pre-Disposal)

Before initiating disposal, you must characterize the waste to select the correct stream. This

compound presents a dual-threat profile:

A. Polymerization Risk (The "Runaway" Threat)

Like all acrylates, this compound relies on stabilizers (typically MEHQ or BHT) to remain liquid.
In waste containers, if these stabilizers are consumed or if the material is mixed with initiators
(peroxides, metal ions, acids), it can undergo uncontrolled exothermic polymerization.

e Mechanism: Free-radical propagation across the acrylate double bond.

e Warning Sign: Cloudiness, solid precipitate formation, or heat generation in the storage

vessel.

B. Furan Moiety Risks

The furan ring adds susceptibility to oxidation. While less prone to peroxide formation than
furan ethers (like THF), the conjugated system can degrade over time, potentially forming
shock-sensitive byproducts if stored improperly for years.
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Hazard Class (GHS) H-Codes Operational Implication
) o Use Nitrile gloves (0.11mm
Skin/Eye Irritation H315, H319 _
min) and safety goggles.
Avoid all skin contact;
Skin Sensitization H317 acrylates are potent
sensitizers.
Respiratory irritation; handle
STOT - SE H335 _
only in a fume hood.
Combustible liquid.[4] Keep
Flammability H227 (Est.) away from heat/sparks.[2][3][4]

(5161071

Disposal Decision Workflow

This logic flow ensures the material is routed to the correct destruction method (High-

Temperature Incineration) rather than incompatible streams.
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Start: Waste Identification

Is the material solid (polymerized)
or liquid?

Solid/Polymerized

Is the liquid old (>1 year)
or potentially unstable?

Old/Unknown Solid Waste Stream

(Bag & Tag)

Test for Peroxides/Polymerization
(Visual + Test Strip)

Positive/Unstable Fresh/Stable

Add Inhibitor (Hydroguinone)

Negative & Quench

Liquid Organic Stream
(Non-Halogenated)

Select Container:
HDPE or Glass (Amber)

Label: '‘Non-Halogenated Organic'
+ 'Acrylate Monomer'

EHS Pickup for Incineration

Click to download full resolution via product page

Figure 1: Decision matrix for segregating and treating Isopropyl 3-(2-furanyl)acrylate waste.
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Detailed Disposal Protocol
Step 1: Segregation (Critical)

Do NOT mix with:
o Oxidizers: Nitric acid, peroxides, permanganates (Risk: Fire/Explosion).
o Polymerization Initiators: Azo compounds, free-radical generators.

e Acids/Bases: Strong acids can catalyze furan ring decomposition or acrylate polymerization.

Step 2: Container Selection

o Material: High-Density Polyethylene (HDPE) is preferred for impact resistance. Glass
(Amber) is acceptable but poses a breakage risk.

e Headspace: Leave at least 10-15% headspace. Do not overfill. Acrylates require a small
amount of oxygen to keep the inhibitor (MEHQ) active; however, for waste, the priority is
preventing pressure buildup.

e Venting: If you suspect the waste is actively polymerizing (warmth), use a vented cap
(pressure-relief cap) temporarily in a fume hood until the reaction subsides.

Step 3: Stabilization (For "Legacy" Waste)

If disposing of an old bottle (>1 year) or a mixture suspected of being inhibitor-depleted:

e Add Hydroquinone or MEHQ (approx. 100-500 ppm) to the waste container to prevent
polymerization during transit.

« |f peroxides are detected (via starch-iodide paper), guench with a reducing agent (e.qg.,
ferrous sulfate) before bulking into the main waste stream.

Step 4: Labeling

Adhere to RCRA (US) or local hazardous waste regulations.

e Primary Tag: "Hazardous Waste - Organic Solvent"
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o Constituents: Isopropyl 3-(2-furanyl)acrylate (>95%).
e Hazard Checkboxes: [x] Flammable/Combustible [x] Irritant [x] Toxic.[4][5]
o Special Note: Add a remark "Contains Acrylates - Potential Sensitizer."

Spill Management & Emergency Response

In the event of a benchtop spill, immediate containment is necessary to prevent vapor spread
and sensitization.

Evacuate & Ventilate: Clear the immediate area. Ensure fume hood sash is low or lab
ventilation is active.

PPE: Don double nitrile gloves, lab coat, and safety goggles. If the spill is large (>500mL)
and outside a hood, use a half-mask respirator with organic vapor cartridges.

Absorb:
o Use Vermiculite or Diatomaceous Earth.

o Avoid paper towels for large spills (high surface area can accelerate evaporation or
polymerization heat).

o Avoid acidic clay absorbents if possible, as they may catalyze reaction.

Clean: Scoop absorbed material into a disposable wide-mouth jar. Wipe the surface with
soap and water (acrylates are lipophilic; water alone is ineffective).

Decontaminate: Treat the surface with a mild surfactant solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

. balseal.com [balseal.com]

. download.basf.com [download.basf.com]
. pfaltzandbauer.com [pfaltzandbauer.com]
. scipoly.com [scipoly.com]

. sigmaaldrich.com [sigmaaldrich.com]

. fishersci.ie [fishersci.ie]

°
~ (o)) ol iy w N -

. petrochemistry.eu [petrochemistry.eu]

¢ To cite this document: BenchChem. [Operational Guide: Safe Disposal of Isopropyl 3-(2-
furanyl)acrylate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8667200/docs#operational-guide-safe-disposal-of-
isopropyl-3-2-furanyl-acrylate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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